Cas no 301300-51-6 ((2-(Trifluoromethyl)phenyl)zinc bromide, 0.50 M in THF)

• Product Name: (2-(Trifluoromethyl)phenyl)zinc bromide, 0.50 M in THF
• CAS No: 301300-51-6
• MF: C₇H₄BrF₃Zn
• MW: 290.414868354797
• MDL: MFCD22685080
• CID: 4712324
• Update Time: 2025-08-03

(2-(Trifluoromethyl)phenyl)zinc bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• Bromozinc(1+);trifluoromethylbenzene
• (2-(Trifluoromethyl)phenyl)zinc bromide, 0.50 M in THF

• MDL： MFCD22685080
• Inchi： 1S/C7H4F3.BrH.Zn/c8-7(9,10)6-4-2-1-3-5-6;;/h1-4H;1H;/q-1;;+2/p-1
• InChI Key： GCFVIYKPEDVFJC-UHFFFAOYSA-M
• SMILES： Br[Zn+].FC(C1C=CC=C[C-]=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Topological Polar Surface Area: 0

Additional information on (2-(Trifluoromethyl)phenyl)zinc bromide, 0.50 M in THF

Comprehensive Guide to (2-(Trifluoromethyl)phenyl)zinc bromide, 0.50 M in THF (CAS No. 301300-51-6)

(2-(Trifluoromethyl)phenyl)zinc bromide, 0.50 M in THF is a highly specialized organozinc reagent widely used in modern synthetic chemistry. With the CAS number 301300-51-6, this compound serves as a crucial building block in the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its unique reactivity profile, attributed to the presence of the trifluoromethyl group and the zinc moiety, makes it particularly valuable for cross-coupling reactions such as Negishi coupling.

The growing demand for fluorinated organic compounds in drug discovery and material science has significantly increased interest in reagents like (2-(Trifluoromethyl)phenyl)zinc bromide. Researchers frequently search for "organozinc reagents for cross-coupling" and "THF solutions of arylzinc compounds," highlighting the compound's importance in contemporary synthetic methodologies. The 0.50 M concentration in THF offers convenient handling and precise stoichiometric control in reactions.

From a chemical perspective, (2-(Trifluoromethyl)phenyl)zinc bromide exhibits remarkable stability when stored under inert conditions, though it remains moisture-sensitive like most organometallic reagents. The trifluoromethyl substituent on the aromatic ring enhances the compound's utility in creating molecules with improved metabolic stability and lipophilicity - properties highly sought after in pharmaceutical development. Common search queries like "how to handle air-sensitive organozinc compounds" and "applications of trifluoromethylphenyl reagents" reflect the practical concerns and interests of working chemists.

The preparation of (2-(Trifluoromethyl)phenyl)zinc bromide typically involves the reaction of the corresponding aryl bromide with zinc metal, often activated by lithium or magnesium. This process, known as "zinc insertion," has been optimized for various substrates, with researchers frequently searching for "optimized conditions for zinc reagent preparation." The resulting THF solution provides excellent solubility and stability for the organozinc species.

In synthetic applications, (2-(Trifluoromethyl)phenyl)zinc bromide demonstrates particular value in palladium-catalyzed cross-coupling reactions. The compound's compatibility with various catalysts and functional groups makes it a versatile tool for constructing complex molecular architectures. Popular search terms like "Negishi coupling with trifluoromethyl substrates" and "selectivity in arylzinc reactions" underscore the compound's significance in modern organic synthesis.

The pharmaceutical industry has shown increasing interest in fluorinated building blocks like (2-(Trifluoromethyl)phenyl)zinc bromide, as evidenced by search trends for "fluorine in drug design" and "trifluoromethyl group in medicinal chemistry." Approximately 20-30% of modern pharmaceuticals contain fluorine atoms, with the trifluoromethyl group being one of the most common fluorinated substituents due to its beneficial effects on drug properties.

Handling and storage recommendations for (2-(Trifluoromethyl)phenyl)zinc bromide, 0.50 M in THF follow standard protocols for organometallic reagents. The solution should be maintained under an inert atmosphere and protected from moisture. Common queries such as "shelf life of organozinc solutions" and "storage conditions for THF-based reagents" reflect practical considerations for laboratory use.

From a commercial perspective, the availability of (2-(Trifluoromethyl)phenyl)zinc bromide as a standardized 0.50 M solution in THF significantly simplifies its use in research and development settings. The consistent concentration allows for straightforward stoichiometric calculations, addressing common workflow concerns captured in searches for "pre-made organometallic solutions" and "time-saving synthetic reagents."

Recent advances in flow chemistry and high-throughput synthesis have further increased the utility of preformed reagents like (2-(Trifluoromethyl)phenyl)zinc bromide. These technological developments align with growing search interest in "automated synthesis methods" and "scalable coupling reactions," positioning this compound as a valuable tool for modern chemical manufacturing approaches.

Quality control of (2-(Trifluoromethyl)phenyl)zinc bromide, 0.50 M in THF typically involves titration methods to verify concentration and assess reagent quality. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed, as reflected in search queries about "characterization of organozinc compounds" and "quality assessment of metalorganic reagents."

The environmental and safety profile of (2-(Trifluoromethyl)phenyl)zinc bromide follows general guidelines for organometallic compounds. While not classified as highly hazardous, proper handling procedures should be observed. This practical aspect generates frequent searches for "safe handling of zinc reagents" and "disposal of organometallic waste," emphasizing the importance of responsible laboratory practices.

Looking toward future applications, (2-(Trifluoromethyl)phenyl)zinc bromide continues to find new uses in emerging areas such as materials science and catalysis. The compound's ability to introduce the valuable trifluoromethylphenyl moiety makes it relevant to cutting-edge research, as seen in growing interest in "fluorinated materials properties" and "advanced coupling methodologies."

In conclusion, (2-(Trifluoromethyl)phenyl)zinc bromide, 0.50 M in THF (CAS No. 301300-51-6) represents a sophisticated tool for modern synthetic chemistry. Its combination of convenient handling as a standardized solution and valuable structural features ensures its continued importance across multiple chemical disciplines. As research into fluorinated compounds expands, this reagent will likely maintain its position as a key building block for innovative molecular design.